Cas no 1437229-17-8 (5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5oxadiazole))

• Product Name: 5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5oxadiazole)
• CAS No: 1437229-17-8
• MF: C₁₀H₂Br₂N₄O₂
• MW: 369.956479549408
• MDL: MFCD31618135
• CID: 3043763
• PubChem ID: 354335653
• Update Time: 2024-11-04

5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5oxadiazole) Chemical and Physical Properties

Names and Identifiers

• 5,10-Dibromonaphtho[1,2-c:5,6-c']bis([1,2,5]oxadiazole)
• i>:5,6-<i>c'<
• Br2-NOz
• D5496
• 5,10-dibromo-[2,1,3]benzoxadiazolo[7,6-g][2,1,3]benzoxadiazole
• D90399
• 1437229-17-8
• 7,15-dibromo-4,12-dioxa-3,5,11,13-tetraazatetracyclo[7.7.0.0(2),?.0(1)?,(1)?]hexadeca-1(9),2,5,7,10,13,15-heptaene
• MFCD31618135
• SCHEMBL16204093
• 5,10-Dibromonaphtho1,2-c:5,6-c'bis(1,2,5oxadiazole)

• MDL： MFCD31618135
• Inchi： 1S/C10H2Br2N4O2/c11-5-1-3-4(8-9(5)15-18-14-8)2-6(12)10-7(3)13-17-16-10/h1-2H
• InChI Key： WCFNNADKSKHJOM-UHFFFAOYSA-N
• SMILES： BrC1C2C(C3C=C(C4C(C=3C=1)=NON=4)Br)=NON=2

Computed Properties

• Exact Mass: 369.85240 g/mol
• Monoisotopic Mass: 367.85445 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 369.96
• XLogP3: 3.1
• Topological Polar Surface Area: 77.8